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Compound of Interest

Compound Name: Felypressin Acetate

Cat. No.: B15604378

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Felypressin Acetate's selectivity for the
vasopressin receptor subtypes V1a, V1b, and V2. Felypressin, a synthetic nonapeptide
analogue of vasopressin, is primarily utilized as a vasoconstrictor in dental anesthesia.[1][2][3]
[4] Its therapeutic efficacy and safety profile are intrinsically linked to its selectivity for the V1a
receptor over other vasopressin and related receptors. The actions of endogenous vasopressin
are mediated by three G protein-coupled receptor (GPCR) subtypes (V1a, V1b, V2), which are
distinguished by their location, function, and signal transduction mechanisms.[5]

Overview of Vasopressin Receptor Subtypes

The distinct physiological effects of vasopressin and its analogues are determined by their
affinity for specific receptor subtypes.
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Primary Signaling

Receptor Subtype Primary Locations Key Functions
Pathway
o Gg/11 -
Vascular smooth Vasoconstriction, _
. Phospholipase C
muscle, platelets, platelet aggregation,
Via , (PLC) — IP3 & DAG
hepatocytes, glycogenolysis,
) ) ) - 1 Intracellular
myometrium[5] uterine contraction[5]
Caz*[6][7][8][°]
Gog/11 -
o ACTH, prolactin, and Phospholipase C
Anterior pituitary )
V1b (V3) endorphin release[5] (PLC) - IP3 & DAG
gland[5][10]
[10] - 1 Intracellular
Caz*[9][10]
) ) o ] Gs - Adenylyl
Kidney collecting duct,  Antidiuresis (water
. ) Cyclase - t CAMP -
V2 vascular reabsorption via AQP- o
] ] ] PKA Activation[5][11]
endothelium[5][10] 2 insertion)[5][11]
[12][13]

Comparative Receptor Binding and Functional

Potency

Felypressin's primary pharmacological action is potent vasoconstriction, which is mediated by

its agonist activity at V1a receptors.[4][14] While comprehensive binding affinity data (Ki) for

Felypressin across all three receptor subtypes is not readily available in a single comparative

study, its functional profile indicates high selectivity for the V1a receptor, with significantly less

antidiuretic (V2-mediated) action.[4]

The table below includes data for Arginine Vasopressin (AVP), the primary endogenous ligand,

and Lysine Vasopressin (LVP), a close structural and functional analogue of Felypressin, to

provide a quantitative comparison.[1] Other selective agents are included to illustrate the

spectrum of receptor selectivity.
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Target . Selectivity
Compound Potency Metric Value (nM) .
Receptor Profile
Arginine )
_ _ Non-selective
Vasopressin hVla Ki 1.8[1] )
Agonist[15]
(AVP)
hv2 Ki ~0.85[15]
] Potent Agonist[2]  V1a-selective
Felypressin Vla - ]
[41[14][16] Agonist
Lysine ]
_ _ Vla-selective
Vasopressin hVla Ki 3.5[1] )
Agonist
(LVP)
(Surrogate for
. hVia ECso (Ca2t) 0.93[1]
Felypressin)
) ) V2-selective
Desmopressin hVla Ki 62.4[15] )
Agonist[15]
65.9 (Note: Other
) studies show
hv2 Ki
higher V2
affinity)[15]
Vla-selective
Terlipressin hVlia Ki ~1100[15] Agonist
(Prodrug)[15][17]
hv2 Ki ~6900[15]
Relcovaptan ) V1a-selective
hVia Ki 1.3+ 0.2[15]

(SR-49059)

Antagonist[15]

Note: Ki and ECso values can vary between studies based on assay conditions and cell

systems used.[15]

Signaling Pathways
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The selectivity of Felypressin for the V1a receptor results in the activation of a distinct
intracellular signaling cascade compared to V2 receptor activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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